6-methoxy-2-oxo-N-(m-tolyl)-2H-chromene-3-carboxamide
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Description
6-methoxy-2-oxo-N-(m-tolyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.321. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research has demonstrated the synthesis of compounds closely related to 6-methoxy-2-oxo-N-(m-tolyl)-2H-chromene-3-carboxamide, exploring their crystalline structures and highlighting the significance of the chromene core in crystallography. For instance, studies on 4-oxo-N-phenyl-4H-chromene-2-carboxamide derivatives have elucidated their crystallization behavior and molecular conformation, underscoring the utility of such compounds in crystal structure analysis (Reis et al., 2013). Furthermore, the fluorescence properties of benzo[c]coumarin carboxylic acids in the solid state have been investigated, highlighting the potential of chromene derivatives for applications in molecular recognition and optical materials (Shi et al., 2017).
Biological Applications
Several studies have focused on the bioactivity of chromene derivatives, such as the evaluation of anti-ChE activity and neuroprotective effects. A particular study found that a chromenone linked to a 1,2,3-triazole ring system exhibited promising anti-acetylcholinesterase activity and a neuroprotective effect against H2O2-induced cell death in PC12 neurons, although it showed no beta-secretase inhibitory activity (Saeedi et al., 2017). This suggests potential therapeutic applications in neurodegenerative diseases.
Material Science Applications
The novel 5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC) was synthesized and characterized, with studies on its optical and photoelectrical properties indicating potential for optoelectronic device applications due to its notable rectification characteristics and phototransient properties under various illumination intensities (Ibrahim et al., 2017).
Quantum Chemical Studies
Quantum chemical studies on (6-Methoxy-2-oxo-2H-chromen-4-yl)methyl pyrrolidine-1-carbodithioate explored the molecular geometry, vibrational frequencies, chemical shifts, and non-linear optical properties. This research demonstrated the compound's conformational properties and potential in materials science, supported by Hartree-Fock and density functional methods (Evecen & Tanak, 2016).
Properties
IUPAC Name |
6-methoxy-N-(3-methylphenyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4/c1-11-4-3-5-13(8-11)19-17(20)15-10-12-9-14(22-2)6-7-16(12)23-18(15)21/h3-10H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXRIOBASZHWHAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.